2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-methylphenyl)acetamide
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Overview
Description
Scientific Research Applications
Dual Inhibitory Properties
Studies have demonstrated the potential of thieno[2,3-d]pyrimidine derivatives as potent dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These compounds have shown significant inhibitory activities against human TS and DHFR, indicating their potential in the development of therapeutic agents against cancer. The classical and nonclassical analogues of these compounds exhibit moderate to high potency, showcasing the importance of the thieno[2,3-d]pyrimidine scaffold in dual inhibitory activity (Gangjee et al., 2008).
Structural Analysis
The crystal structures of related compounds have provided insights into their molecular conformation, intramolecular hydrogen bonding, and the orientation of pyrimidine and benzene rings. This information is crucial for understanding the interaction mechanisms with biological targets and for the rational design of new derivatives with enhanced biological activities (Subasri et al., 2016).
Antitumor Activity
The synthesis and evaluation of novel thieno[3,2-d]pyrimidine derivatives for antitumor activity have been a focus of research, with several compounds displaying potent anticancer effects against human cancer cell lines. This highlights the potential of these compounds as therapeutic agents for cancer treatment (Hafez & El-Gazzar, 2017).
Antimicrobial Activity
Several synthesized pyrimidine-triazole derivatives have been evaluated for their antimicrobial activity against selected bacterial and fungal strains. The results indicate the potential of these compounds in developing new antimicrobial agents, addressing the growing concern over antimicrobial resistance (Majithiya & Bheshdadia, 2022).
Mechanism of Action
Properties
IUPAC Name |
2-[3-(3-methylbutyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O2S2/c1-13(2)8-10-23-19(25)18-16(9-11-26-18)22-20(23)27-12-17(24)21-15-7-5-4-6-14(15)3/h4-7,9,11,13H,8,10,12H2,1-3H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMFIIHDBQBMQSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2CCC(C)C)SC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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